Cas no 1246815-08-6 (3-Iodo-2-propynyl N-Butylcarbamate-d9)

• Product Name: 3-Iodo-2-propynyl N-Butylcarbamate-d9
• CAS No: 1246815-08-6
• MF: C₈H₁₂INO₂
• MW: 290.1463098526
• CID: 1060873
• Update Time: 2025-05-19

3-Iodo-2-propynyl N-Butylcarbamate-d9 Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-propynyl N-Butylcarbamate-d9

• Inchi： 1S/C8H12INO2/c1-2-3-6-10-8(11)12-7-4-5-9/h2-3,6-7H2,1H3,(H,10,11)/i1D2,2D2,3D2,6D2/hD
• InChI Key： WYVVKGNFXHOCQV-UJGQRPILSA-N
• SMILES： IC#CCOC(N([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])[2H])=O

Additional information on 3-Iodo-2-propynyl N-Butylcarbamate-d9

Professional Introduction to 3-Iodo-2-propynyl N-Butylcarbamate-d9 (CAS No: 1246815-08-6)

3-Iodo-2-propynyl N-Butylcarbamate-d9, a chemically sophisticated compound with the CAS number 1246815-08-6, represents a significant advancement in the field of pharmaceutical chemistry. This deuterated derivative of 3-Iodo-2-propynyl N-Butylcarbamate is widely utilized in research and development due to its unique structural properties and applications in synthetic organic chemistry. The presence of the iodine substituent and the propynyl group makes this compound a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a highly reactive iodine atom and a terminal alkyne group, facilitates diverse chemical transformations. These include cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biaryl and alkyne-based frameworks, respectively. The N-Butylcarbamate moiety further enhances its utility by providing a stable carbamate group that can be modified or cleaved under specific conditions, allowing for the introduction of various functional groups.

In recent years, 3-Iodo-2-propynyl N-Butylcarbamate-d9 has garnered attention for its role in the synthesis of bioactive molecules. Its incorporation into pharmacophores has been explored in the development of inhibitors targeting various disease pathways. For instance, studies have demonstrated its efficacy in generating derivatives with potential applications in anti-inflammatory and anticancer therapies. The deuterated version (d9) is particularly useful in metabolic studies, where it aids in tracking metabolic pathways and interactions through mass spectrometry techniques.

The compound's reactivity also makes it a valuable tool in medicinal chemistry for library synthesis. By leveraging its ability to undergo selective transformations, researchers can rapidly generate diverse chemical entities for high-throughput screening. This approach has been instrumental in identifying novel lead compounds with improved pharmacokinetic profiles and reduced toxicity. The use of 3-Iodo-2-propynyl N-Butylcarbamate-d9 in these libraries underscores its importance as a building block in drug discovery initiatives.

Advances in analytical techniques have further enhanced the utility of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy benefit significantly from its deuterated form, allowing for precise structural elucidation and purity assessment. This has been particularly crucial in ensuring the quality of intermediates used in large-scale pharmaceutical production. Additionally, its compatibility with modern chromatographic methods ensures efficient purification and isolation, making it a preferred choice for industrial applications.

The growing interest in green chemistry has also influenced the use of 3-Iodo-2-propynyl N-Butylcarbamate-d9. Researchers are increasingly exploring solvent-free reactions and catalytic methods to minimize environmental impact while maintaining high yields. These efforts align with global initiatives to promote sustainable chemical practices. The compound's versatility allows it to be incorporated into such processes, contributing to more eco-friendly synthetic routes without compromising on efficiency or yield.

Future research directions for 3-Iodo-2-propynyl N-Butylcarbamate-d9 are likely to focus on expanding its applications in drug development and material science. Innovations such as photoredox catalysis and organocatalysis may unlock new synthetic possibilities, further broadening its utility. Moreover, collaborations between academia and industry are expected to drive the discovery of novel derivatives with enhanced therapeutic potential.

In conclusion, 3-Iodo-2-propynyl N-Butylcarbamate-d9 (CAS No: 1246815-08-6) stands as a cornerstone compound in modern chemical synthesis. Its unique structural features and reactivity make it indispensable for researchers working on complex molecular architectures. As advancements continue to emerge, this compound will undoubtedly play a pivotal role in shaping the future of pharmaceutical chemistry and beyond.